Nickel dihydroxide

• IUPAC Name: nickel;dihydrate
• InChI: InChI=1S/Ni.2H2O/h;2*1H2
• InChI Key: AIBQNUOBCRIENU-UHFFFAOYSA-N
• Canonical SMILES: O.O.[Ni]
• Molecular Formula: H4NiO2
• Related CAS: 12125-56-3 (nickel-(OH)3), 14701-22-5 (Parent)
• Molecular Weight: 94.724 g/mol
• Physical Description: Dry Powder; Other Solid; Water or Solvent Wet Solid, Green crystals; [HSDB] Water insoluble; [ACGIH]
• Flash Point: 752 °F
• CAS No.: 12054-48-7

Description

Nickel dihydroxide is a fine green powder. It is slightly soluble in water and denser than water. It is insoluble in alkali, soluble in acid and ammonium hydroxide. It cannot be oxidized by an aqueous solution of hydrogen peroxide. At a certain temperature, it can be oxidized by bromine water, chlorine water, sodium hypochlorite and the like to generate black nickel oxyhydroxide NiO (OH).

Synthesis Analysis

This compound can be synthesized using a simple and efficient chemical method. One method involves the synthesis of Ni(OH)2 in a micellar environment, specifically in the presence of cationic and anionic surfactants (dodecyl benzene sulfonate, DBS −, and cetyltrimethylammonium, CTA +). The materials were characterized by X-ray diffraction, infrared spectroscopy, and thermogravimetric analysis.

Molecular Structure Analysis

The molecular formula of this compound is H2NiO2. It has a molecular weight of 92.7081. The IUPAC Standard InChIKey is BFDHFSHZJLFAMC-UHFFFAOYSA-L. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

This compound is frequently used in electrical car batteries. Specifically, Ni(OH)2 readily oxidizes to nickel oxyhydroxide, NiOOH, in combination with a reduction reaction, often of a metal hydride. Metallic nickel does not react with aqueous sodium hydroxide. Nickel (II)-ions are precipitated by hydroxide ions forming a green gelatinous precipitate.

Physical and Chemical Properties Analysis

This compound is an apple green powder, hexagonal system. It is slightly soluble in water and denser than water. It is insoluble in alkali, soluble in acid and ammonium hydroxide. It cannot be oxidized by an aqueous solution of hydrogen peroxide. At a certain temperature, it can be oxidized by bromine water, chlorine water, sodium hypochlorite and the like to generate black nickel oxyhydroxide NiO (OH).

Scientific Research Applications

Energy Storage and Conversion

Nickel (oxy)hydroxide-based materials, including nickel dihydroxide (Ni(OH)₂), are extensively used in energy storage and conversion devices. Research has shown that understanding the dynamic processes at the solid-liquid interface of nickel (oxy)hydroxide is crucial for improving reaction kinetics and efficiencies in these applications. For instance, in situ electrochemical atomic force microscopy studies have demonstrated dynamic changes in Ni(OH)₂ nanosheets during electrochemistry measurements, which are significant for the development of supercapacitors and oxygen-evolution catalysts (Deng et al., 2017).

Electrochemical Properties

Nickel hydroxide has garnered attention for its electrochemical properties, especially in the context of rechargeable Ni-base alkaline batteries (e.g., Ni/Cd, Ni/Zn, and Ni/MH). Studies on nanosized α-nickel hydroxide materials have revealed superior electrochemical properties compared to β-nickel hydroxide, which is significant for enhancing battery performance (Xu et al., 2008).

Electrochemical Supercapacitors

Amorphous nickel hydroxide nanospheres have shown promise as electrode materials in electrochemical supercapacitors due to their high capacitance and energy density. These findings highlight the potential of using amorphous nanostructures in advanced electrochemical pseudocapacitor materials (Li et al., 2013).

Electrochromic Applications

Nickel hydroxide is being investigated for its use in electrochromic devices such as 'Smart Windows', which change light transmission. The reversible electrochemical reaction between nickel hydroxide and nickel oxyhydroxide (Ni(OH)₂↔NiOOH) plays a crucial role in these applications (Kotok & Kovalenko, 2021).

Nanohybrid Materials for Energy Storage

Nickel hydroxide-based nanohybrid materials have been explored for power-storage applications. The synthesis of these nanohybrids, embedding nickel hydroxide with other nanoparticles, has demonstrated improved capacitance performance, which is crucial for battery and supercapacitor applications (Kumar et al., 2017).

Photovoltaic Applications

Nickel oxide, related to nickel hydroxide, is used as hole injection and transport layers in photovoltaic applications. The surface chemistry and electrical properties of nickel oxide films significantly impact their performance in organic photovoltaics (Liu et al., 2014).

Biomass Upgrading

Nickel hydroxide (Ni(OH)₂) is a promising electrocatalyst for biomass upgrading. Research has shown its efficacy in the oxidation reaction of 5-hydroxymethylfurfural, a key process in biomass transformation (Wang et al., 2021).

Mechanism of Action

Nickel dihydroxide, also known as dihydroxynickel, is an inorganic compound with the formula Ni(OH)2 . It is a lime-green solid that is electroactive, being converted to the Ni(III) oxy-hydroxide . This compound has a wide range of applications, particularly in rechargeable batteries .

Target of Action

This compound primarily targets the electrochemical reactions in rechargeable batteries . It readily oxidizes to nickel oxyhydroxide, NiOOH, in combination with a reduction reaction, often of a metal hydride .

Mode of Action

This compound interacts with its targets through electrochemical reactions. In the presence of a reducing agent, it undergoes oxidation to form nickel oxyhydroxide . This transformation is crucial for the energy storage and release processes in rechargeable batteries .

Biochemical Pathways

This compound is involved in the electrochemical pathways of energy storage systems. The oxidation of this compound to nickel oxyhydroxide is a key step in these pathways, facilitating the storage and release of electrical energy .

Result of Action

The primary result of this compound’s action is the storage and release of electrical energy in rechargeable batteries . The compound’s ability to undergo oxidation and reduction reactions enables it to store energy and then release it when required .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of water can lead to the recrystallization of this compound . Additionally, the compound’s electroactivity can be affected by the pH and the presence of other ions in the environment .

Safety and Hazards

Nickel dihydroxide is harmful if swallowed or inhaled. It causes skin irritation and may cause an allergic skin reaction. It may cause allergy or asthma symptoms or breathing difficulties if inhaled. It is suspected of causing genetic defects and may cause cancer by inhalation. It may damage fertility or the unborn child. It causes damage to organs through prolonged or repeated exposure.

Future Directions

The development of non-noble-metal-based electrocatalysts for water electrolysis is essential to produce sustainable green hydrogen. Highly active and stable non-noble-metal-based electrocatalysts are greatly needed for the replacement of the benchmark electrocatalysts of iridium, ruthenium, and platinum oxides. Here, we synthesized non-noble-metal-based, Fe-doped, β-Ni (OH)2 interconnected hierarchical nanosheets on nickel foam via a conventional hydrothermal reaction. Iron doping significantly modified the electronic structure of β-Ni (OH)2 due to the electron transfer of iron to nickel hydroxide.

Biochemical Analysis

Biochemical Properties

Nickel dihydroxide is involved in several biochemical reactions, primarily due to its ability to interact with enzymes and proteins. One of the key enzymes that this compound interacts with is urease, which catalyzes the hydrolysis of urea into carbon dioxide and ammonia. This compound acts as a cofactor for urease, facilitating its catalytic activity . Additionally, this compound interacts with hydrogenase enzymes, which are involved in the oxidation of hydrogen. These interactions are crucial for the proper functioning of these enzymes and the biochemical reactions they catalyze .

Cellular Effects

This compound has various effects on different types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can activate certain signaling pathways that lead to changes in gene expression, resulting in altered cellular responses. Additionally, this compound can impact cellular metabolism by interacting with enzymes involved in metabolic pathways, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to specific sites on enzymes, altering their conformation and activity. This binding can either inhibit or activate the enzyme, depending on the nature of the interaction. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical properties. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged activation or inhibition of specific enzymes and signaling pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as enhancing enzyme activity and improving metabolic function. At high doses, this compound can be toxic, leading to adverse effects such as oxidative stress, cellular damage, and disruption of normal cellular processes. These threshold effects highlight the importance of careful dosage regulation in experimental studies involving this compound .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. For example, it plays a role in the urease-catalyzed hydrolysis of urea, as well as in the hydrogenase-mediated oxidation of hydrogen. These interactions are essential for the proper functioning of these metabolic pathways and the maintenance of metabolic flux within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate the movement of this compound across cellular membranes, ensuring its proper localization and accumulation within the cell. The distribution of this compound within tissues is also regulated by binding proteins that sequester and release the compound as needed .

Subcellular Localization

This compound is localized to specific subcellular compartments, where it exerts its activity and function. Targeting signals and post-translational modifications direct this compound to these compartments, ensuring its proper localization. For example, this compound may be directed to the mitochondria, where it interacts with enzymes involved in energy metabolism. This subcellular localization is crucial for the compound’s biochemical activity and its impact on cellular processes .

Customer Q & A

Q1: What is the role of nickel dihydroxide in the anode material of cadmium-nickel alkaline batteries?

A1: In the provided study [], this compound is incorporated into the anode material of a cadmium-nickel alkaline battery as a minor component (1-1.5 parts by weight). While the abstract doesn't explicitly detail its function, previous research suggests this compound likely serves to enhance conductivity and improve charge acceptance of the cadmium active material. This effect is commonly observed in nickel-cadmium battery systems where nickel hydroxide acts as an additive to the cadmium electrode.

Q2: Are there any alternative materials to this compound in this specific application?

A2: While the provided abstract [] doesn't delve into alternatives, research in battery technology explores various materials to improve performance. Potential substitutes for this compound in cadmium-nickel batteries could include other metal hydroxides like cobalt hydroxide or manganese hydroxide. These alternatives might offer different electrochemical properties and potentially impact the battery's overall performance characteristics like energy density and cycle life.